Cas no 1017-09-0 (5-butyl-3-phenyl-4,5-dihydro-1,2-oxazole)
1017-09-0 structure
Product Name:5-butyl-3-phenyl-4,5-dihydro-1,2-oxazole
CAS No:1017-09-0
MF:C13H17NO
MW:203.280183553696
CID:1130361
PubChem ID:11138176
Update Time:2025-04-20
5-butyl-3-phenyl-4,5-dihydro-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-butyl-3-phenyl-4,5-dihydro-1,2-oxazole
- SureCN10411521
- 5-Butyl-3-phenyl-2-isoxazolin
- 5-butyl-3-phenyl-4,5-dihydro-isoxazole
- 5-butyl-3-phenyl-2-isoxazoline
- CTK0D9446
- 3-Phenyl-5-butyl-isoxazolin-2
- Isoxazole, 5-butyl-4,5-dihydro-3-phenyl-
- 5-butyl-3-phenyl-4,5-dihydroisoxazole
- SureCN10411521; 5-Butyl-3-phenyl-2-isoxazolin; 5-butyl-3-phenyl-4,5-dihydro-isoxazole; 5-butyl-3-phenyl-2-isoxazoline; CTK0D9446; 3-Phenyl-5-butyl-isoxazolin-2; Isoxazole, 5-butyl-4,5-dihydro-3-phenyl-; 5-butyl-3-phenyl-4,5-dihydroisoxazole;
- DTXSID80456586
- 1017-09-0
- SCHEMBL10411521
-
- Inchi: 1S/C13H17NO/c1-2-3-9-12-10-13(14-15-12)11-7-5-4-6-8-11/h4-8,12H,2-3,9-10H2,1H3
- InChI Key: ZEWAYBWKLIQBKM-UHFFFAOYSA-N
- SMILES: O1C(CC(C2C=CC=CC=2)=N1)CCCC
Computed Properties
- Exact Mass: 203.13111
- Monoisotopic Mass: 203.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 21.6Ų
Experimental Properties
- PSA: 21.59
5-butyl-3-phenyl-4,5-dihydro-1,2-oxazole Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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